4-(5-(4-(Pentyloxy)phenyl)isoxazol-3-yl)benzoic acid 4-(5-(4-(Pentyloxy)phenyl)isoxazol-3-yl)benzoic acid
Brand Name: Vulcanchem
CAS No.: 179162-55-1
VCID: VC21059664
InChI: InChI=1S/C21H21NO4/c1-2-3-4-13-25-18-11-9-16(10-12-18)20-14-19(22-26-20)15-5-7-17(8-6-15)21(23)24/h5-12,14H,2-4,13H2,1H3,(H,23,24)
SMILES: CCCCCOC1=CC=C(C=C1)C2=CC(=NO2)C3=CC=C(C=C3)C(=O)O
Molecular Formula: C21H21NO4
Molecular Weight: 351.4 g/mol

4-(5-(4-(Pentyloxy)phenyl)isoxazol-3-yl)benzoic acid

CAS No.: 179162-55-1

Cat. No.: VC21059664

Molecular Formula: C21H21NO4

Molecular Weight: 351.4 g/mol

* For research use only. Not for human or veterinary use.

4-(5-(4-(Pentyloxy)phenyl)isoxazol-3-yl)benzoic acid - 179162-55-1

Specification

CAS No. 179162-55-1
Molecular Formula C21H21NO4
Molecular Weight 351.4 g/mol
IUPAC Name 4-[5-(4-pentoxyphenyl)-1,2-oxazol-3-yl]benzoic acid
Standard InChI InChI=1S/C21H21NO4/c1-2-3-4-13-25-18-11-9-16(10-12-18)20-14-19(22-26-20)15-5-7-17(8-6-15)21(23)24/h5-12,14H,2-4,13H2,1H3,(H,23,24)
Standard InChI Key PDTXSIGPZDVVIX-UHFFFAOYSA-N
SMILES CCCCCOC1=CC=C(C=C1)C2=CC(=NO2)C3=CC=C(C=C3)C(=O)O
Canonical SMILES CCCCCOC1=CC=C(C=C1)C2=CC(=NO2)C3=CC=C(C=C3)C(=O)O

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